1-((2-Fluorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)-[2-(furan-2-yl)-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H20FN5O3S/c22-14-5-2-1-4-13(14)16(26-9-7-12(8-10-26)18(23)28)17-20(29)27-21(31-17)24-19(25-27)15-6-3-11-30-15/h1-6,11-12,16,29H,7-10H2,(H2,23,28)
• InChI Key: ZLKIHSTYKRHTEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(C2=CC=CC=C2F)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C21H20FN5O3S
• Molecular Weight: 441.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. These include a furan ring, a thiazole ring, a triazole ring, and a piperidine ring.

Scientific Research Applications

Synthesis and Biological Activity

• Antagonistic Activity on Serotonin Receptors : Research has identified compounds with structures similar to the specified chemical, showcasing significant 5-HT2 antagonist activity. This suggests potential applications in neurological disorders where serotonin modulation is beneficial (Watanabe et al., 1993).

• Positive Inotropic Activity : Derivatives have been synthesized and evaluated for positive inotropic activity, demonstrating the potential to increase stroke volume in heart models, indicating applications in cardiovascular research (Ji-Yong Liu et al., 2009).

• Antimicrobial Activities : The synthesis of azole derivatives, including structures akin to the query compound, has been explored for antimicrobial activities. Some synthesized compounds showed activity against various microorganisms, suggesting applications in antimicrobial drug development (Serap Başoğlu et al., 2013).

• Imaging of Colony-Stimulating Factor 1 Receptor (CSF1R) : A study focused on the development of a ligand for PET imaging of CSF1R, an emerging target for neuroinflammation imaging. The research indicates the potential utility of related compounds in neuroimaging and the study of neurodegenerative diseases (H. Lee et al., 2022).

• Antitumor and Antimicrobial Activities : Novel derivatives have been synthesized for exploring antitumor and antimicrobial activities. This suggests the chemical's scaffolding could be beneficial in the development of new therapeutic agents targeting cancer and infections (S. Riyadh, 2011).